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Compound of Interest

Compound Name: Epibenzomalvin E

Cat. No.: B15553332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Epibenzomalvin E is a fungal metabolite belonging to the benzomalvin class of compounds.[1]

Isolated from the fungus Penicillium sp., this natural product has garnered interest for its

unique chemical structure and potential biological activities.[1][2] This technical guide provides

a comprehensive overview of the known physical and chemical properties of Epibenzomalvin
E, detailed experimental protocols for its isolation and characterization, and an exploration of

its biological significance and potential therapeutic applications.

Physical and Chemical Properties
Epibenzomalvin E is a solid at room temperature and has a defined molecular structure. Its

key physicochemical properties are summarized in the table below.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15553332?utm_src=pdf-interest
https://www.benchchem.com/product/b15553332?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40967913/
https://pubmed.ncbi.nlm.nih.gov/40967913/
https://www.tandfonline.com/doi/full/10.1080/14786419.2019.1569004
https://www.benchchem.com/product/b15553332?utm_src=pdf-body
https://www.benchchem.com/product/b15553332?utm_src=pdf-body
https://www.benchchem.com/product/b15553332?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40967913/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Formal Name

(S)-7-((S)-

hydroxy(phenyl)methyl)-6-

methyl-6,7-dihydrobenzo[2][3]

[4][5]diazepino[2,1-

b]quinazoline-5,13-dione

[1]

Molecular Formula C₂₄H₁₉N₃O₃ [1]

Formula Weight 397.4 g/mol [1]

Appearance Solid [1]

Purity ≥95% [1]

Origin Fungus/Penicillium sp. [1][2]

Storage Temperature -20°C [1]

Experimental Protocols
Isolation of (±)-Benzomalvins E from Penicillium sp.
SYPF 8411[2]

Fungal Culture: The fungus Penicillium sp. SYPF 8411, isolated from the rhizosphere soil of

Codonopsis clematidea, was cultured on a solid medium.

Extraction: The solid cultures were extracted to yield a crude extract.

Chromatographic Separation: The crude extract was subjected to various chromatographic

techniques to isolate the individual compounds. This process yielded a pair of epimeric

derivatives, (+) Benzomalvins E (Epibenzomalvin E) and (-) Benzomalvins E, along with

other known benzomalvins.

Structural Elucidation[2]
The chemical structure of Epibenzomalvin E was determined using a combination of

spectroscopic and crystallographic methods:
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High-Resolution Electrospray Ionization Time-of-Flight Mass Spectrometry (HR-ESI-TOF-

MS): This technique was used to determine the precise molecular weight and elemental

composition of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Detailed 1D and 2D NMR experiments

were conducted to elucidate the planar structure and establish the connectivity of atoms

within the molecule.

X-ray Crystallography: Single-crystal X-ray diffraction analysis was employed to definitively

establish the absolute configuration of (+) Benzomalvins E (Epibenzomalvin E).

Biological Activity and Potential Applications
The benzomalvin family of compounds, including Epibenzomalvin E, has demonstrated

notable biological activities.

Substance P Inhibition
Benzomalvins have been identified as inhibitors of substance P, a neuropeptide involved in

pain transmission and inflammation.[6][7] This suggests potential therapeutic applications in

pain management and inflammatory disorders.

Anticancer Potential
Recent studies have highlighted the anticancer properties of benzomalvin derivatives. They

have been shown to exhibit cytotoxic effects against cancer cell lines.[6] Specifically,

Epibenzomalvin E, along with other benzomalvins, has been found to enhance the cytotoxic

capability of the chemotherapeutic drug 5-fluorouracil against A549 lung cancer cells.[2] This

synergistic effect suggests a potential role for Epibenzomalvin E in combination cancer

therapies.

The proposed mechanism for this enhanced cytotoxicity involves the inhibition of Indoleamine

2,3-dioxygenase (IDO), an enzyme that is often overexpressed in cancer cells and contributes

to immune evasion.[2] By inhibiting IDO, benzomalvins may help to restore the immune

response against tumor cells.
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Below is a diagram illustrating the logical relationship of Epibenzomalvin E's potential in

cancer therapy.

Logical Workflow of Epibenzomalvin E in Enhancing Chemotherapy
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Logical relationship of Epibenzomalvin E's therapeutic potential.

Conclusion
Epibenzomalvin E is a fascinating natural product with a well-defined chemical structure and

promising biological activities. Its ability to enhance the efficacy of conventional chemotherapy

agents opens up new avenues for research in cancer treatment. Further studies are warranted

to fully elucidate its mechanism of action and to explore its therapeutic potential in a clinical

setting. The detailed experimental protocols provided in this guide serve as a valuable resource

for researchers aiming to further investigate this intriguing fungal metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15553332?utm_src=pdf-body
https://www.benchchem.com/product/b15553332?utm_src=pdf-body-img
https://www.benchchem.com/product/b15553332?utm_src=pdf-body
https://www.benchchem.com/product/b15553332?utm_src=pdf-body
https://www.benchchem.com/product/b15553332?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Anticancer Activity of Benzomalvin Derivatives Isolated from Penicillium spathulatum
SF7354, a Symbiotic Fungus from Azorella monantha - PubMed [pubmed.ncbi.nlm.nih.gov]

2. tandfonline.com [tandfonline.com]

3. One-pot–Two-step Cascade Synthesis of Quinazolinotriazolobenzodiazepines - PMC
[pmc.ncbi.nlm.nih.gov]

4. Benzomalvins, new substance P inhibitors from a Penicillium sp - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. Anticancer Activity of Benzomalvin Derivatives Isolated from Penicillium spathulatum
SF7354, a Symbiotic Fungus from Azorella monantha - PMC [pmc.ncbi.nlm.nih.gov]

7. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]

To cite this document: BenchChem. [Epibenzomalvin E: A Technical Guide to its Physical,
Chemical, and Biological Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553332#epibenzomalvin-e-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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